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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of C.I. 561300, a high-performance diketopyrrolopyrrole (DPP) pigment also known
as Pigment Red 264. This document details its molecular characteristics, summarizes key
guantitative data, outlines experimental methodologies for its synthesis and analysis, and
presents visual representations of its synthesis workflow and potential biological interactions.

Molecular and Chemical Identity

C.1. 561300 is a synthetic organic pigment belonging to the diketopyrrolopyrrole (DPP) class,
renowned for their exceptional lightfastness, thermal stability, and vibrant color.[1][2] The
systematic name for this compound is 3,6-bis([1,1'-biphenyl]-4-yl)-2,5-dihydropyrrolo[3,4-
c]pyrrole-1,4-dione.[2]
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Identifier

Value

C.l. Name

561300

Common Name

Pigment Red 264

CAS Number

88949-33-1[3]

Molecular Formula

C30H20N202[2][4][5]

Molecular Weight

440.49 g/mol [2][4][5]

Chemical Group

Diketo-pyrrolo-pyrrole (DPP)[3]

Physicochemical Properties

Pigment Red 264 exhibits a range of properties that make it suitable for demanding

applications. The following table summarizes key quantitative data gathered from various

technical sources.

Property Value Source(s)
Appearance Red powder [6]

Color Shade Bluish Red [31[6]
Density 1.38 g/cm3 [3][6]
Specific Surface Area 31.4 m3/g [3]

Oil Absorption

50-60 ml/100g

[3][6]

Heat Resistance

300-320 °C

[3]

Light Fastness

8 (on a scale of 1-8)

[3]

Acid Resistance

5 (on a scale of 1-5)

[3]

Alkali Resistance

5 (on a scale of 1-5)

[3]

Migration Resistance

5 (on a scale of 1-5)

[3]

Experimental Protocols
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Synthesis of Diketopyrrolopyrrole (DPP) Pigments

The synthesis of DPP pigments, including Pigment Red 264, generally involves the
condensation of a succinate derivative with an appropriate nitrile in the presence of a strong
base.[2][7]

A common synthetic route for DPP pigments involves the following conceptual steps:

o Reaction of an Aryl Nitrile with Diethyl Succinate: The core DPP structure is typically formed
by the reaction of an aryl nitrile with diethyl or diisopropyl succinate. This reaction is
conducted in the presence of a strong base.[7]

o Cyclization: The initial reaction is followed by a cyclization step to form the characteristic
fused heterocyclic system of the DPP chromophore.[2]

e Functionalization: For Pigment Red 264, the synthesis would specifically involve precursors
that introduce the biphenyl-4-yl moieties at the 3 and 6 positions of the DPP core.[2]

o Post-Synthesis Processing: The crude pigment undergoes further processing to achieve the
desired patrticle size, crystal morphology, and surface properties for specific applications.[1]

A more specific method for creating derivatives involves modifying an existing DPP pigment.
For instance, new DPP dyes can be synthesized from the commercially available Pigment Red
254. This process includes an initial N-alkylation to improve solubility, followed by a Suzuki-
Miyaura cross-coupling reaction with boronic acid derivatives to introduce new functional
groups.[7]

Spectroscopic Characterization

The electronic and optical properties of Pigment Red 264 are primarily investigated using
absorption and reflectance spectroscopy.

o UV-Visible-Near Infrared (UV-Vis-NIR) Spectroscopy: This technique is employed to
measure the absorption, transmission, or reflectance of light in the ultraviolet, visible, and
near-infrared regions. The resulting spectrum reveals the wavelengths of light the pigment
absorbs, which is fundamental to understanding its color.[1]
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Structural Analysis
The precise three-dimensional arrangement of molecules in the solid state is determined using

X-ray crystallography.

o Single-Crystal X-ray Diffraction: This method provides detailed information about the crystal
structure of Pigment Red 264, revealing it to crystallize in the triclinic system.[1] This
structural information is crucial for understanding the pigment's stability and performance.

Visualizations
Synthesis and Processing Workflow

The following diagram illustrates a generalized workflow for the synthesis and refinement of
DPP pigments like C.I. 561300.
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Generalized synthesis and processing workflow for DPP pigments.
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Potential Biological Interactions

While primarily an industrial pigment, research indicates potential interactions of Pigment Red
264 with biological molecules. The diagram below depicts these interactions.
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Potential biological interactions of Pigment Red 264.

It has been observed that Pigment Red 264 can bind to serum albumin, which may affect the
transport and distribution of other substances in the body.[8] Furthermore, its interaction with
cytochrome P450 enzymes could potentially alter drug metabolism.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to C.I. 561300 (Pigment
Red 264)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1384101#c-i-561300-molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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